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Compound of Interest

Compound Name: Azido-PEG7-alcohol

Cat. No.: B605879

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Azido-PEG7-alcohol, a heterobifunctional
linker critical in the fields of bioconjugation, drug delivery, and proteomics. It details the
chemical structure, properties, synthesis, and key applications, with a focus on its role in
Proteolysis Targeting Chimeras (PROTACS).

Core Concepts: Chemical Structure and Properties

Azido-PEG7-alcohol is a discrete polyethylene glycol (PEG) derivative featuring a terminal
azide group (-Ns) and a terminal hydroxyl group (-OH). The PEG chain consists of seven
ethylene glycol units, which imparts excellent water solubility and biocompatibility to the
molecule and its conjugates.

The azide group serves as a versatile chemical handle for "click chemistry," most notably the
Copper(l)-catalyzed Azide-Alkyne Cycloaddition (CUAAC) and Strain-Promoted Azide-Alkyne
Cycloaddition (SPAAC). These reactions enable the efficient and specific formation of a stable
triazole linkage to molecules containing alkyne, dibenzocyclooctyne (DBCO), or bicyclononyne
(BCN) moieties.[1][2][3] The terminal hydroxyl group offers an additional site for further
chemical modification or conjugation.

Chemical Identity and Properties

The fundamental properties of Azido-PEG7-alcohol are summarized below.
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Property Value Reference(s)
2-[2-[2-[2-[2-[2-(2-

IUPAC Name azidoethoxy)ethoxy]ethoxy]leth
oxylethoxy]ethoxy]ethanol
N3-PEG7-OH, 20-Azido-

Synonyms 3,6,9,12,15,18-hexaoxaicosan-

1-ol

Molecular Formula C14H29N307
Molecular Weight 351.40 g/mol
CAS Number 1274892-60-2
Appearance Colorless to light yellow oil

N Soluble in water, DMSO, DMF,
Solubility

DCM

Purity Typically >95%

Storage Conditions

-20°C, sealed under inert

atmosphere

Synthesis and Experimental Protocols

While the direct synthesis of Azido-PEG7-alcohol is not extensively detailed in peer-reviewed

literature, a general and robust two-step methodology is commonly employed for synthesizing

azido-PEG-alcohols. This involves the tosylation or mesylation of the corresponding PEG diol,

followed by nucleophilic substitution with sodium azide.

General Synthesis Pathway

The logical flow for synthesizing an Azido-PEG-alcohol from its corresponding PEG-diol is

illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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